Cas no 873924-12-0 (7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid)

• Product Name: 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid
• CAS No: 873924-12-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD12198556
• CID: 823753
• PubChem ID: 53488162
• Update Time: 2025-05-24

7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(tert-Butoxycarbonyl)-7-azaspiro[3.5]nonane-2-carboxylic acid
• 7-(tert-Butoxycarbonyl)-7-azaspiro-[3.5]nonane-2-carboxylic acid
• 7-BOC-7-AZASPIRO[3.5]NONANE-2-CARBOXYLIC ACID
• 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid
• ASNXCLBPISBIFU-UHFFFAOYSA-N
• BCP20635
• PB13523
• AK139206
• OR312315
• SY059064
• AX8219082
• AB0037171
• ST1070427
• AM20070626
• Y4423
• 7-(1,1-Dimethylethyl) 7-azaspiro[3.5]nonane-2,7-dicarboxylate (ACI)
• 7-(tert-Butoxycarbonyl)-7-azaspiro[3.5]nonane-2-carboxylicacid
• 7-(tert-Butoxycarbonyl)-7-azaspiro[3.5]nonane-2-carboxylic acid 95+%
• AS-35915
• AKOS015950416
• YJB92412
• SCHEMBL2340756
• 7-Azaspiro[3.5]nonane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl)ester
• Z1505700633
• MFCD12198556
• AC-30842
• DTXSID40705461
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid
• J-519044
• 873924-12-0
• EN300-153400
• DB-369452
• 7-tert-butoxycarbonyl-7-azaspiro[3.5]nonane-2-carboxylic acid
• EX-A2950

• MDL： MFCD12198556
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-6-4-14(5-7-15)8-10(9-14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： ASNXCLBPISBIFU-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2(CC(C(O)=O)C2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.7

Experimental Properties

• Color/Form: White to Yellow Solid

7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid

Introduction to 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 873924-12-0)

7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 873924-12-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic amide family, characterized by its unique spiro structure, which combines a nitrogen-containing heterocycle with a nonane backbone. The presence of a tert-butoxy carbonyl (Boc) protecting group further enhances its utility as an intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The spiro[3.5]nonane core of this molecule imparts distinct stereochemical properties, making it a valuable scaffold for designing novel therapeutic agents. Spirocyclic compounds are known for their structural rigidity and improved metabolic stability, which are critical factors in drug design. The incorporation of an azaspiro structure not only influences the conformational flexibility of the molecule but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been growing interest in azaspiro compounds due to their potential pharmacological properties. Research has demonstrated that these molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor or participate in coordination with metal ions, which is crucial for enzyme inhibition and receptor binding.

The Boc protection on the carboxylic acid group is particularly significant in peptide and protein drug development. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic or enzymatic conditions. This feature makes 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid a versatile building block for constructing more complex peptidomimetics and functionalized derivatives.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid, making it more accessible for industrial applications. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been employed to enhance yield and purity. These developments are particularly relevant in the context of drug discovery pipelines, where efficient synthesis of key intermediates is essential for accelerating the development of new therapeutics.

The structural motif of spirocyclic amides has been explored extensively in medicinal chemistry due to their ability to mimic natural products and bioactive peptides. Studies have shown that spirocyclic structures can improve oral bioavailability and reduce susceptibility to metabolic degradation, making them attractive candidates for drug development. The specific arrangement of atoms in 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid allows for fine-tuning of physicochemical properties, such as solubility and lipophilicity, which are critical for optimizing pharmacokinetic profiles.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The spirocyclic scaffold can be modified to target specific amino acid residues on protein kinases, disrupting signaling pathways that contribute to tumor growth and progression. Preliminary studies have indicated that derivatives of 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid exhibit promising inhibitory activity against various kinases, including those implicated in resistant cancers.

The role of protecting groups in peptide chemistry cannot be overstated, as they play a pivotal role in ensuring regioselectivity during multi-step syntheses. The Boc group on this compound not only safeguards the carboxylic acid functionality but also provides a handle for further derivatization via amide bond formation. This versatility has been leveraged in the development of peptidomimetics that mimic natural bioactive peptides while offering improved pharmacological properties.

Another area where spirocyclic compounds have shown promise is in the treatment of neurological disorders. The rigid framework of these molecules can interact with biological targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research is ongoing to explore how modifications to the core structure of 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid can enhance its efficacy and selectivity for these targets.

The synthesis and application of 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options that address unmet medical needs. The compound serves as a testament to the power of innovative chemical design in driving forward drug discovery efforts.

In conclusion, 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 873924-12-0) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold with potential applications across multiple therapeutic areas. Its unique structural features, coupled with its synthetic accessibility, make it an invaluable tool for researchers seeking to develop novel biologically active molecules.